Cas no 1223432-70-9 (tert-Butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate)

Technical Introduction: tert-Butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate is a high-purity synthetic intermediate widely utilized in pharmaceutical and agrochemical research. Its key structural features include a tert-butoxycarbonyl (Boc)-protected piperazine moiety and a 4-bromo-3-fluorobenzoyl group, offering versatility in further functionalization. The Boc group enhances stability and facilitates selective deprotection under mild conditions, while the halogenated aromatic ring enables cross-coupling reactions such as Suzuki or Buchwald-Hartwig transformations. This compound is particularly valuable in the development of bioactive molecules due to its well-defined reactivity and compatibility with diverse synthetic routes. Its crystalline form ensures consistent handling and storage, making it a reliable building block for complex organic synthesis.
tert-Butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate structure
1223432-70-9 structure
Product Name:tert-Butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate
CAS No:1223432-70-9
MF:C16H20BrFN2O3
MW:387.244007110596
CID:5524356
Update Time:2025-07-04

tert-Butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate
    • 1-Piperazinecarboxylic acid, 4-(4-bromo-3-fluorobenzoyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C16H20BrFN2O3/c1-16(2,3)23-15(22)20-8-6-19(7-9-20)14(21)11-4-5-12(17)13(18)10-11/h4-5,10H,6-9H2,1-3H3
    • InChI Key: RWNQXQJCZDLVHP-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(C(=O)C2=CC=C(Br)C(F)=C2)CC1

Experimental Properties

  • Density: 1.417±0.06 g/cm3(Predicted)
  • Boiling Point: 476.4±45.0 °C(Predicted)
  • pka: -0.48±0.70(Predicted)

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Additional information on tert-Butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate

Introduction to Tert-Butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate (CAS No: 1223432-70-9)

Tert-butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate, with the CAS number 1223432-70-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that are designed to interact with biological targets in a highly specific manner, making it a valuable tool in the creation of novel therapeutic agents.

The molecular structure of tert-butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate is characterized by its piperazine core, which is a common motif in many bioactive molecules. The presence of a carbonyl group linked to a brominated and fluorinated phenyl ring adds additional layers of complexity and functionality, which can be exploited for various pharmacological applications.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target enzymes involved in critical biological pathways. Piperazine derivatives, in particular, have shown promise as scaffolds for such inhibitors due to their ability to engage with protein binding sites in a modular and adaptable fashion. The specific substitution pattern on the piperazine ring in tert-butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate is designed to optimize interactions with potential drug targets.

One of the key features of this compound is its ability to modulate the activity of enzymes that are implicated in diseases such as cancer, inflammation, and neurological disorders. The bromo and fluoro substituents on the phenyl ring are particularly important, as they can influence the electronic properties of the molecule and enhance its binding affinity to biological targets. These substituents also contribute to metabolic stability, which is crucial for the development of drugs that need to withstand the rigors of biological systems.

Recent studies have demonstrated that derivatives of piperazine have potential applications in the treatment of neurological disorders. For instance, modifications to the piperazine core have been shown to enhance penetration through the blood-brain barrier, making them more effective at treating conditions that affect the central nervous system. The compound tert-butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate represents an advance in this area, as it combines structural features that are known to improve pharmacokinetic properties.

The synthesis of tert-butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the carbonyl group and the bromo-fluoro phenyl moiety are critical steps that must be executed with precision. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before, which has accelerated the pace of drug discovery.

In addition to its potential as a drug candidate, tert-butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate has also been explored as a building block for more complex molecules. Its versatile structure allows for further functionalization, enabling researchers to create novel derivatives with tailored properties. This flexibility makes it an invaluable asset in medicinal chemistry laboratories.

The pharmacological profile of tert-butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate is being actively investigated in preclinical studies. Initial findings suggest that it may have potent activity against specific disease targets, although further research is needed to fully understand its therapeutic potential. The compound's unique structure provides a foundation for exploring new therapeutic strategies and may lead to the development of next-generation pharmaceuticals.

The impact of compounds like tert-butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate extends beyond academic research. They represent the cutting edge of pharmaceutical innovation and have the potential to improve patient outcomes by targeting diseases at a molecular level. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in shaping future treatments.

In conclusion, tert-butyl 4-[(4-bromo-3-fluorophenyl)carbonyl]piperazine-1-carboxylate (CAS No: 1223432-70-9) is a promising compound with significant potential in pharmaceutical research. Its unique structure and functional properties make it a valuable tool for developing new therapeutic agents. As ongoing research continues to uncover its full capabilities, it is likely to remain at the forefront of drug discovery efforts for years to come.

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